Cas no 57883-31-5 (Quinoline, 1,2,3,4-tetrahydro-5,7-dinitro-1-propyl-)

• Product Name: Quinoline, 1,2,3,4-tetrahydro-5,7-dinitro-1-propyl-
• CAS No: 57883-31-5
• MF: C₁₂H₁₅N₃O₄
• MW: 265.265202760696
• CID: 343879
• PubChem ID: 12288372
• Update Time: 2025-04-19

Quinoline, 1,2,3,4-tetrahydro-5,7-dinitro-1-propyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1,2,3,4-tetrahydro-5,7-dinitro-1-propyl-
• 5,7-dinitro-1-propyl-3,4-dihydro-2H-quinoline
• DTXSID70484696
• 57883-31-5

• Inchi： 1S/C12H15N3O4/c1-2-5-13-6-3-4-10-11(13)7-9(14(16)17)8-12(10)15(18)19/h7-8H,2-6H2,1H3
• InChI Key： BKHUCBXKNFOMFP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CC2=C1CCCN2CCC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 265.10635
• Monoisotopic Mass: 265.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 89.52